Fatty acids, lanolin, compds. with morpholine manufg. distn. residues
Overview
Description
Fatty acids, lanolin, compounds with morpholine manufacturing distillation residues is a complex chemical compound derived from the distillation residues of lanolin fatty acids and morpholine. Lanolin, a natural substance obtained from sheep’s wool, is rich in fatty acids. Morpholine is an organic chemical compound used in various industrial applications. The combination of these substances results in a compound with unique properties and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of fatty acids, lanolin, compounds with morpholine manufacturing distillation residues involves the reaction of lanolin fatty acids with morpholine. This reaction typically occurs under controlled conditions, including specific temperatures and pressures, to ensure the desired product is obtained. The reaction may involve the use of catalysts to enhance the efficiency and yield of the process.
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale distillation processes. Lanolin is first extracted from sheep’s wool and then subjected to a series of chemical reactions to isolate the fatty acids. These fatty acids are then reacted with morpholine under controlled conditions. The resulting product is purified through distillation to remove any impurities and obtain the final compound.
Chemical Reactions Analysis
Types of Reactions
Fatty acids, lanolin, compounds with morpholine manufacturing distillation residues can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products, depending on the conditions and reagents used.
Reduction: Reduction reactions can modify the structure of the compound, leading to the formation of different derivatives.
Substitution: The compound can participate in substitution reactions, where specific atoms or groups are replaced by others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. The reactions typically occur under controlled temperatures and pressures to ensure the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxygenated derivatives, while reduction reactions may yield various reduced forms of the compound.
Scientific Research Applications
Fatty acids, lanolin, compounds with morpholine manufacturing distillation residues have a wide range of scientific research applications, including:
Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is used in biological studies to investigate its effects on different biological systems and processes.
Industry: It is used in the production of various industrial products, including lubricants, surfactants, and emulsifiers.
Mechanism of Action
The mechanism of action of fatty acids, lanolin, compounds with morpholine manufacturing distillation residues involves its interaction with specific molecular targets and pathways. The compound can interact with cell membranes, enzymes, and other biological molecules, leading to various effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to fatty acids, lanolin, compounds with morpholine manufacturing distillation residues include:
Lanolin fatty acids: These are the fatty acids derived from lanolin, without the addition of morpholine.
Morpholine derivatives: These are compounds derived from morpholine, with different chemical modifications.
Uniqueness
The uniqueness of fatty acids, lanolin, compounds with morpholine manufacturing distillation residues lies in its combination of lanolin fatty acids and morpholine. This combination results in a compound with distinct properties and applications that are not found in the individual components alone.
Properties
CAS No. |
100209-27-6 |
|---|---|
Molecular Formula |
C9H10N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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